Cas no 944905-89-9 ((5-ethyl-4H-1,2,4-triazol-3-yl)methanamine)

(5-Ethyl-4H-1,2,4-triazol-3-yl)methanamine is a heterocyclic amine derivative featuring a 1,2,4-triazole core with an ethyl substituent at the 5-position and an aminomethyl group at the 3-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile building block for the synthesis of biologically active molecules. The triazole scaffold confers stability and hydrogen-bonding capabilities, while the primary amine functionality allows for further derivatization via amidation, condensation, or other coupling reactions. Its balanced lipophilicity, attributed to the ethyl group, may enhance membrane permeability in drug design applications. The compound's structural features make it a valuable intermediate for developing novel pharmaceuticals or crop protection agents.

(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine structure

944905-89-9 structure

Product Name:(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine

CAS No:944905-89-9

MF:C₅H₁₀N₄

MW:126.15969991684

MDL:MFCD10696423

CID:5226902

PubChem ID:61277334

Update Time:2025-10-30

(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-5-methanamine, 3-ethyl-
- (5-ethyl-4H-1,2,4-triazol-3-yl)methanamine
- MDL： MFCD10696423
- Inchi： 1S/C5H10N4/c1-2-4-7-5(3-6)9-8-4/h2-3,6H2,1H3,(H,7,8,9)
- InChI Key： DSCMUEBXUWVBIT-UHFFFAOYSA-N
- SMILES： N1C(CN)=NC(CC)=N1

(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-224500-0.05g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9	95%	0.05g	$443.0	2024-06-20
Enamine	EN300-224500-0.1g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9	95%	0.1g	$464.0	2024-06-20
Enamine	EN300-224500-0.25g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9	95%	0.25g	$485.0	2024-06-20
Enamine	EN300-224500-0.5g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9	95%	0.5g	$507.0	2024-06-20
Enamine	EN300-224500-1.0g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9	95%	1.0g	$528.0	2024-06-20
Enamine	EN300-224500-2.5g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9	95%	2.5g	$1034.0	2024-06-20
Enamine	EN300-224500-5.0g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9	95%	5.0g	$1530.0	2024-06-20
Enamine	EN300-224500-10.0g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9	95%	10.0g	$2269.0	2024-06-20
Enamine	EN300-376101-0.05g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9		0.05g	$443.0	2023-03-02
Enamine	EN300-376101-0.1g	(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine	944905-89-9		0.1g	$464.0	2023-03-02

(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

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Additional information on (5-ethyl-4H-1,2,4-triazol-3-yl)methanamine

Comprehensive Overview of (5-ethyl-4H-1,2,4-triazol-3-yl)methanamine (CAS No. 944905-89-9)

(5-ethyl-4H-1,2,4-triazol-3-yl)methanamine, with the CAS number 944905-89-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the ethyl group and the methanamine moiety enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure and reactivity, which make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazole derivatives has surged due to their role in developing antifungal agents, anticancer drugs, and antiviral compounds. The 944905-89-9 compound is no exception, as its unique chemical properties align with modern trends in precision medicine and sustainable agriculture. A growing number of studies focus on its potential as a bioactive scaffold, particularly in targeting enzyme inhibition and receptor modulation. This aligns with the broader scientific community's interest in small molecule therapeutics and green chemistry.

One of the most frequently searched questions about (5-ethyl-4H-1,2,4-triazol-3-yl)methanamine revolves around its synthesis methods and industrial-scale production. Researchers and manufacturers are keen to optimize its yield and purity while minimizing environmental impact. The compound's solubility and stability under various conditions are also critical factors for its application in formulation development. Additionally, its mechanism of action in biological systems is a hot topic, especially in the context of drug resistance and targeted therapy.

The 944905-89-9 compound has also been explored for its potential in material science, particularly in the development of advanced polymers and coating materials. Its thermal stability and compatibility with other chemicals make it a candidate for high-performance materials. This versatility has led to increased interest from industries focusing on nanotechnology and renewable energy, where triazole-based compounds are gaining traction.

From a regulatory perspective, (5-ethyl-4H-1,2,4-triazol-3-yl)methanamine is subject to standard safety and handling protocols, similar to other laboratory chemicals. Researchers are advised to consult Material Safety Data Sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this compound. Its toxicity profile and environmental impact are areas of ongoing study, reflecting the broader shift toward sustainable chemistry and responsible innovation.

In conclusion, (5-ethyl-4H-1,2,4-triazol-3-yl)methanamine (CAS No. 944905-89-9) is a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and functional versatility make it a subject of intense research, particularly in the context of emerging technologies and global health challenges. As scientific understanding of this compound deepens, its role in innovation-driven industries is expected to expand significantly.